Cas no 924022-11-7 (2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one)

• Product Name: 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one
• CAS No: 924022-11-7
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• MDL: MFCD08444607
• CID: 5234315
• Update Time: 2026-03-08

2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2-(2-thienyl)-1H-indol-3-yl]-
• 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one

• MDL： MFCD08444607
• Inchi： 1S/C14H10ClNOS/c15-8-11(17)13-9-4-1-2-5-10(9)16-14(13)12-6-3-7-18-12/h1-7,16H,8H2
• InChI Key： MQKKCPPKILLXRY-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(NC=1C1SC=CC=1)C=CC=C2)CCl

Additional information on 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one

Research Briefing on 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one (CAS: 924022-11-7): Recent Advances and Applications

The compound 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one (CAS: 924022-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one as a versatile scaffold for the development of novel bioactive molecules. Its indole-thiophene hybrid structure has been shown to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs), making it a promising candidate for the treatment of cancer, inflammatory diseases, and neurological disorders.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that reduces the number of steps and minimizes the formation of by-products. This method has been instrumental in scaling up production for preclinical studies.

In terms of biological activity, 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one has exhibited potent inhibitory effects against several cancer cell lines, including breast and lung cancer. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase-3 and the inhibition of the PI3K/AKT pathway. These findings were corroborated by in vivo studies, where the compound showed significant tumor growth suppression in xenograft models.

Additionally, the compound's potential as an anti-inflammatory agent has been explored. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. This suggests its applicability in treating chronic inflammatory conditions like rheumatoid arthritis.

Despite these promising results, challenges remain in the development of 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles.

In conclusion, 2-chloro-1-2-(thiophen-2-yl)-1H-indol-3-ylethan-1-one represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility position it as a valuable lead compound for the development of next-generation therapeutics. Future studies should focus on elucidating its mechanism of action in greater detail and advancing it through the drug development pipeline.